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Compound of Interest

Compound Name: Diphenyliodonium iodide

Cat. No.: B145650

An In-depth Technical Guide to
Diphenyliodonium lodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diphenyliodonium iodide, a versatile
reagent in organic synthesis and a subject of interest in biochemical research. It covers its
fundamental properties, synthesis, mechanisms of action, and key applications, with a focus on
data and protocols relevant to a scientific audience.

Compound Identification and Properties

Diphenyliodonium iodide is a diaryliodonium salt characterized by a hypervalent iodine atom
bonded to two phenyl groups, with iodide as the counter-anion.

e CAS Number: 2217-79-0[1][2][3][4]
e Molecular Formula: Ci2Hz1ol2[3][5]
e Molecular Structure:
o SMILES: C1=CC=C(C=C1)[I+]C2=CC=CC=C2.[I-]

o InChl: InChI=1S/C12H10I.Hl/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;/h1-10H;1H/q+1;/p-1
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The key physicochemical properties of diphenyliodonium iodide are summarized in the table
below for easy reference.

Property Value Citations
Molecular Weight 408.02 g/mol [31[6]
Appearance White to light yellow solid [3]

_ _ 162-164 °C or 172-175 °C
Melting Point ) - [11[3]
(with decomposition)

Soluble in organic solvents

Solubility such as alcohols, ethers, and
chlorides.
Sensitivity Light Sensitive [3]

Experimental Protocol: Synthesis of
Diphenyliodonium lodide

The following is a detailed methodology for the synthesis of diphenyliodonium iodide,
adapted from a well-established procedure.[1] This reaction proceeds through the formation of
a diphenyliodonium iodate intermediate, which is then converted to the iodide salt.

Materials:

lodosobenzene (0.1 mole, 22 g)

lodoxybenzene (0.1 mole, 24 g)

1 N Sodium hydroxide (200 mL)

Potassium iodide (0.12 mole, 20 g)

Deionized water

Procedure:
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A mixture of iodosobenzene (22 g) and iodoxybenzene (24 g) is combined with 200 mL of 1
N sodium hydroxide.

The mixture is gently stirred for 24 hours at room temperature, resulting in a brown slurry.

The slurry is diluted with 1 L of cold water and stirred thoroughly.

After the solid settles, the supernatant, containing the diphenyliodonium iodate, is decanted
through a filter.

The solid residue is extracted twice more with 500 mL portions of water, with the extracts
decanted through a filter each time.

The aqueous filtrates are combined, and a solution of 20 g of potassium iodide in water is
added.

A bulky white precipitate of diphenyliodonium iodide forms. The mixture is allowed to stand
for 1-2 hours with occasional shaking.

The precipitate is collected by suction filtration, washed with water, and dried at room
temperature.

The expected yield is approximately 29-30 g (70-72%).[1]
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Synthesis Workflow for Diphenyliodonium lodide
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A flowchart of the synthesis of diphenyliodonium iodide.
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Applications and Mechanism of Action

Diphenyliodonium salts are valuable reagents in both synthetic chemistry and biological studies
due to their unique reactivity.

Diaryliodonium salts serve as electrophilic arylating agents. They can transfer a phenyl group
to a wide range of nucleophiles, including amines, phenols, and carbanions. This reactivity is
central to their use in forming carbon-carbon and carbon-heteroatom bonds, often under mild,
transition-metal-free conditions.[7]

The general mechanism involves the attack of a nucleophile on the iodine center, followed by
reductive elimination of iodobenzene to yield the arylated product.
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Mechanism of nucleophilic arylation using a diphenyliodonium salt.

In a biological context, diphenyliodonium iodide is known as an inhibitor of flavoenzymes,
particularly NADPH oxidases, which are key producers of reactive oxygen species (ROS).[2][8]
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By inhibiting these enzymes, it can effectively reduce cellular levels of superoxide and other
ROS. This property makes it a useful tool in studying oxidative stress pathways and has led to
its investigation for applications in medicine and even as a preservative to prevent oxidative
damage, for example, in fruit.[2]

The inhibitory action is believed to involve the acceptance of an electron by the iodonium
cation, leading to the disruption of the enzyme's electron transport chain.

ROS Inhibition Pathway

Diphenyliodonium
lodide

NADPH

NADPH Oxidase
(Flavoenzyme)

o~ transfer

ROS (027)

Click to download full resolution via product page
Inhibition of NADPH oxidase by diphenyliodonium iodide to block ROS production.

Safety and Handling

Diphenyliodonium iodide is an irritant and should be handled with appropriate personal
protective equipment.

e Hazard Codes: Xi (Irritant)[3]

¢ Risk Statements: R36/37/38 (Irritating to eyes, respiratory system and skin), R25 (Toxic if
swallowed)[3]
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» Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice), S36/37/39 (Wear suitable protective clothing, gloves and eye/face
protection)[3]

The compound is light-sensitive and should be stored in a cool, dark place.[3] As with all
iodine-containing compounds, appropriate toxicological profiles for iodine should be considered
for extensive use.[9][10][11][12] Always consult the Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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